![molecular formula C6H7N2O3- B1264580 3-(5-oxo-4,5-dihydro-3H-imidazol-4-yl)propanoate](/img/structure/B1264580.png)
3-(5-oxo-4,5-dihydro-3H-imidazol-4-yl)propanoate
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Overview
Description
4-Imidazolone-5-propanoate(1-) is an organic molecular entity.
Scientific Research Applications
Synthesis and Transformations
- A study by Jasiński et al. (2008) explored the synthesis of new optically active 1H-imidazole 3-oxides, which can be transformed into various derivatives, including 2,3-bis(imidazolyl)propanoate. This work demonstrates the versatility of imidazole derivatives in chemical synthesis (Jasiński, Mlostoń, Linden, & Heimgartner, 2008).
pH-Sensitive Spin Probes
- Kirilyuk et al. (2003) reported the synthesis of pH-sensitive spin probes derived from imidazole 3-oxides. This research highlights the potential of imidazole derivatives in developing sensitive tools for chemical and biological studies (Kirilyuk, Shevelev, Morozov, Khromovskih, Skuridin, Khramtsov, & Grigor’ev, 2003).
Structural Analysis and Hydrogen Bonding
- Xiao (2009) conducted structural analysis of a zwitterionic compound derived from imidazole, revealing interesting features like nearly identical C—O bond distances due to resonance and a three-dimensional structure defined by hydrogen bonds (Xiao, 2009).
Electrochemical Studies
- Zaki et al. (2012) performed electrochemical studies on substituted imidazo[4,5-d]pyrrolo[3,2-f][1,3] diazepine scaffolds, showcasing the significance of imidazole derivatives in electrochemistry and potentially in developing bioreduction properties (Zaki, Bettencourt, Fernandes, & Proença, 2012).
Corrosion Inhibition
- Ammal et al. (2018) explored the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles, which can be related to derivatives of imidazole, for protecting mild steel in acidic environments. This demonstrates the application in material science and engineering (Ammal, Prajila, & Joseph, 2018).
Anticoagulant Activity
- Yang et al. (2015) synthesized imidazole derivatives with potential anticoagulant properties. This research points towards the medical and pharmacological applications of imidazole compounds (Yang, Su, Ren, & Chen, 2015).
Coordination Chemistry
- Okabe and Adachi (1999) studied a cobalt(II) compound with 2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid as a ligand, showing the application of imidazole derivatives in coordination chemistry (Okabe & Adachi, 1999).
properties
Product Name |
3-(5-oxo-4,5-dihydro-3H-imidazol-4-yl)propanoate |
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Molecular Formula |
C6H7N2O3- |
Molecular Weight |
155.13 g/mol |
IUPAC Name |
3-(5-oxo-1,4-dihydroimidazol-4-yl)propanoate |
InChI |
InChI=1S/C6H8N2O3/c9-5(10)2-1-4-6(11)8-3-7-4/h3-4H,1-2H2,(H,9,10)(H,7,8,11)/p-1 |
InChI Key |
HEXMLHKQVUFYME-UHFFFAOYSA-M |
Canonical SMILES |
C1=NC(C(=O)N1)CCC(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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